Cas no 86358-28-3 (Benzoyl-furoyl)

Benzoyl-furoyl structure
Benzoyl-furoyl structure
Product Name:Benzoyl-furoyl
CAS No:86358-28-3
MF:C12H8O3
MW:200.190123558044
CID:883031
PubChem ID:275008
Update Time:2025-04-19

Benzoyl-furoyl Chemical and Physical Properties

Names and Identifiers

    • 1-(furan-2-yl)-2-phenylethane-1,2-dione
    • NSC121396
    • SCHEMBL15665397
    • Benzoyl-furoyl
    • 86358-28-3
    • NSC-121396
    • DTXSID20298200
    • Inchi: 1S/C12H8O3/c13-11(9-5-2-1-3-6-9)12(14)10-7-4-8-15-10/h1-8H
    • InChI Key: RRHBYDSLXIHTGW-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(C(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 200.047344
  • Monoisotopic Mass: 200.047344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.226
  • Boiling Point: 325.3°C at 760 mmHg
  • Flash Point: 150.8°C
  • Refractive Index: 1.57
  • PSA: 47.28000
  • LogP: 2.34520
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